N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-2-(trifluoromethoxy)benzenesulfonamide
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Description
N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-2-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C12H16F3NO4S2 and its molecular weight is 359.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biochemical Evaluation
Synthesis and Inhibition Studies
N-substituted benzenesulfonamides, including variants with trifluoromethoxy groups, have been explored for their biochemical properties. For instance, the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides demonstrated their potential as high-affinity inhibitors of kynurenine 3-hydroxylase, a key enzyme in the kynurenine pathway (Röver et al., 1997).
Anticancer and Antiviral Potential
Derivatives of N-substituted benzenesulfonamides have been synthesized and evaluated for various biological activities including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. These compounds, such as celecoxib derivatives, have shown promise in bioactivity studies (Küçükgüzel et al., 2013).
Hydrolysis and Degradation Studies
- Herbicide Degradation: The hydrolysis of sulfonylurea herbicides like triasulfuron, which has a similar benzenesulfonamide structure, has been studied. This research provides insights into the stability and degradation pathways of these compounds in various pH environments (Braschi et al., 1997).
Properties
IUPAC Name |
N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-2-(trifluoromethoxy)benzenesulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C12H16F3NO4S2/c1-11(17,8-21-2)7-16-22(18,19)10-6-4-3-5-9(10)20-12(13,14)15/h3-6,16-17H,7-8H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VODDFNPZSIJDQQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=CC=CC=C1OC(F)(F)F)(CSC)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F3NO4S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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